Cas no 2228920-13-4 (2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol)

• Product Name: 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol
• CAS No: 2228920-13-4
• MF: C₁₂H₁₇NO
• MW: 191.269483327866
• CID: 5778798
• PubChem ID: 57908773
• Update Time: 2025-06-08

2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol
• 2228920-13-4
• EN300-1738775

• Inchi： 1S/C12H17NO/c1-12(13,8-14)11-6-9-4-2-3-5-10(9)7-11/h2-5,11,14H,6-8,13H2,1H3
• InChI Key： QNXPPBATJKQCMS-UHFFFAOYSA-N
• SMILES： OCC(C)(C1CC2C=CC=CC=2C1)N

Computed Properties

• Exact Mass: 191.131014166g/mol
• Monoisotopic Mass: 191.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol

Introduction to 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol (CAS No. 2228920-13-4)

2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol, identified by the chemical abstracts service number 2228920-13-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a unique structural motif combining an amine group and a dihydroindenyl moiety, has garnered attention for its potential applications in drug discovery and development. The compound’s architecture suggests a rich chemical diversity that could be exploited for therapeutic purposes, particularly in the design of novel bioactive molecules.

The dihydroindene scaffold is a well-known pharmacophore in medicinal chemistry, often incorporated into molecules targeting various biological pathways. Its presence in 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol imparts specific electronic and steric properties that may influence binding interactions with biological targets. Recent studies have highlighted the utility of dihydroindene derivatives in the development of small-molecule inhibitors and modulators, underscoring the relevance of this structural feature.

Furthermore, the amine group in the molecule provides a versatile handle for further functionalization, enabling the synthesis of more complex derivatives through techniques such as coupling reactions or derivatization. This flexibility is crucial for optimizing pharmacokinetic and pharmacodynamic properties, which are essential for successful drug candidates. The combination of these structural elements makes 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol a promising candidate for further exploration.

In the context of contemporary research, there has been increasing interest in identifying novel scaffolds that can serve as starting points for drug discovery programs. The dihydroindene core has been explored in various therapeutic areas, including oncology, inflammation, and central nervous system disorders. Its ability to modulate biological pathways through precise interactions with protein targets makes it an attractive scaffold for medicinal chemists.

Recent advancements in computational chemistry and structure-based drug design have facilitated the identification of new derivatives with enhanced potency and selectivity. These computational tools allow researchers to predict the binding modes of molecules like 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol to target proteins, providing insights into their mechanism of action. Such insights are critical for optimizing lead compounds and advancing them towards clinical development.

The synthesis of 2-amino-2-(2,3-dihydro-1H-inden-2-yl)propan-1-ol involves multi-step organic transformations that highlight the synthetic prowess required to construct complex molecular architectures. Key synthetic strategies may include condensation reactions, reduction steps, and functional group interconversions. Each step must be carefully optimized to ensure high yields and purity, which are essential for downstream applications such as biological testing.

Biological evaluation of CAS No. 2228920-13-4 has revealed intriguing properties that warrant further investigation. Preliminary studies suggest that this compound exhibits moderate affinity for certain protein targets, indicating its potential as a lead molecule. Further characterization through enzyme assays and cell-based assays will be necessary to elucidate its biological activity and selectivity profile.

The development of novel therapeutics often relies on understanding the relationship between molecular structure and biological activity. The unique features of 2-amino-2-(2,3-dihydro-1H-inden-2-y l)propan -1 -ol, including its amine group and dihydroindene core, provide a foundation for designing derivatives with improved properties. By leveraging structure-based design principles and synthetic chemistry techniques, researchers can iteratively refine lead compounds to achieve desired pharmacological outcomes.

In conclusion,CAS No 22289 20 -13 -4 represents a compelling molecule with potential applications in pharmaceutical research. Its structural features offer opportunities for further exploration in drug discovery programs targeting various diseases. As computational methods continue to advance,dihydroindene derivatives like this one will remain at the forefront of medicinal chemistry efforts aimed at developing next-generation therapeutics.